Cas no 2160443-44-5 (3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid)

3-{(tert-Butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid is a fluorinated amino acid derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a difluoromethyl moiety. Its key advantages include enhanced metabolic stability due to the difluoro substitution, which also influences lipophilicity and conformational properties. The Boc group provides selective deprotection compatibility, making it valuable in peptide synthesis and medicinal chemistry applications. The methyl substitution at the 3-position further modulates steric and electronic effects, offering tailored reactivity for intermediate functionalization. This compound is particularly useful in the design of protease inhibitors and bioactive molecules where fluorine incorporation improves binding affinity and pharmacokinetic profiles. Its structural features make it a versatile building block for advanced synthetic strategies.
3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid structure
2160443-44-5 structure
Product Name:3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid
CAS No:2160443-44-5
MF:C10H17F2NO4
MW:253.243090391159
CID:6148130
PubChem ID:138989276
Update Time:2025-06-14

3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid
    • 3-BOC-AMINO-4,4-DIFLUORO-3-METHYLBUTANOIC ACID
    • EN300-1287044
    • 4,4-Difluoro-3-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
    • AT24413
    • 3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoic acid
    • 2160443-44-5
    • Inchi: 1S/C10H17F2NO4/c1-9(2,3)17-8(16)13-10(4,7(11)12)5-6(14)15/h7H,5H2,1-4H3,(H,13,16)(H,14,15)
    • InChI Key: DBRXRCDSVNHQSP-UHFFFAOYSA-N
    • SMILES: FC(C(C)(CC(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 253.11256435g/mol
  • Monoisotopic Mass: 253.11256435g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 75.6Ų

3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1287044-1.0g
3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoic acid
2160443-44-5 95%
1g
$0.0 2023-06-07
Aaron
AR028PF6-50mg
3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoicacid
2160443-44-5 95%
50mg
$626.00 2025-02-16
Aaron
AR028PF6-100mg
3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoicacid
2160443-44-5 95%
100mg
$809.00 2025-02-16
Aaron
AR028PF6-250mg
3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoicacid
2160443-44-5 95%
250mg
$1143.00 2025-02-16
Aaron
AR028PF6-500mg
3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoicacid
2160443-44-5 95%
500mg
$1785.00 2025-02-16
Aaron
AR028PF6-1g
3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoicacid
2160443-44-5 95%
1g
$2285.00 2025-02-16
Aaron
AR028PF6-2.5g
3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoicacid
2160443-44-5 95%
2.5g
$4453.00 2025-02-16
Aaron
AR028PF6-5g
3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoicacid
2160443-44-5 95%
5g
$6576.00 2023-12-15
Aaron
AR028PF6-10g
3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoicacid
2160443-44-5 95%
10g
$9740.00 2023-12-15
Enamine
EN300-1287044-50mg
3-{[(tert-butoxy)carbonyl]amino}-4,4-difluoro-3-methylbutanoic acid
2160443-44-5 95.0%
50mg
$437.0 2023-10-01

Additional information on 3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid (CAS No. 2160443-44-5)

The compound 3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid (CAS No. 2160443-44-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the 4,4-difluoro-3-methylbutanoic acid backbone, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, peptide synthesis, and enzyme inhibition studies.

One of the key reasons for the growing interest in 3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid is its role in the development of novel therapeutics. The Boc group is widely used in peptide chemistry to protect amino groups during synthesis, ensuring high yields and purity. Meanwhile, the difluoro and methyl substituents introduce steric and electronic effects that can modulate the compound's reactivity and binding affinity. This makes it a versatile building block for designing inhibitors targeting enzymes like proteases or kinases, which are often implicated in diseases such as cancer and neurodegenerative disorders.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. 3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid aligns with this trend, as the difluoro moiety can improve a drug's pharmacokinetic properties. This has led to increased searches for "fluorinated Boc-amino acids" and "difluoro methylbutanoic acid derivatives" in scientific databases, reflecting the compound's relevance in modern medicinal chemistry.

Another area where CAS No. 2160443-44-5 shows promise is in the field of prodrug design. Prodrugs are inactive precursors that convert into active drugs in vivo, often improving solubility or reducing side effects. The Boc-protected amine and carboxylic acid functionalities in this compound provide handles for further derivatization, enabling researchers to tailor its properties for specific delivery systems. This has sparked discussions in forums and publications about "Boc-amino acid prodrugs" and "fluorinated prodrug strategies," highlighting its potential in addressing drug delivery challenges.

From a synthetic chemistry perspective, 3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid offers intriguing possibilities for stereoselective reactions. The presence of a chiral center at the 3-position, combined with the difluoro substituents, can influence the outcome of asymmetric transformations. This has led to investigations into its use in catalytic hydrogenation or cross-coupling reactions, topics frequently searched by chemists exploring "stereoselective synthesis of fluorinated compounds."

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some halogenated compounds, the difluoro motif in CAS No. 2160443-44-5 is generally considered metabolically stable yet biodegradable under certain conditions. This balance between persistence and environmental safety aligns with the pharmaceutical industry's push toward "green chemistry principles," a hot topic in sustainable drug development.

In analytical chemistry, 3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid presents interesting challenges and opportunities for characterization. Techniques like NMR spectroscopy and mass spectrometry must account for the fluorine atoms' unique spin properties and isotopic patterns. Researchers often search for "NMR analysis of difluoro compounds" or "mass spec fragmentation of Boc-protected acids" to optimize their workflows when handling this molecule.

The commercial availability of CAS No. 2160443-44-5 has expanded in recent years, with suppliers offering it as a high-purity standard for research. This accessibility has fueled its adoption in academic and industrial labs, particularly those focused on "fluorine in drug design" or "peptide mimetics." Quality control protocols for the compound often emphasize HPLC purity and chiral integrity, reflecting its use in sensitive applications.

Looking ahead, 3-{(tert-butoxy)carbonylamino}-4,4-difluoro-3-methylbutanoic acid is poised to remain a compound of interest as researchers explore new frontiers in fluorinated pharmaceuticals. Its dual functionality—combining the robustness of Boc protection with the strategic advantages of difluoro substitution—ensures its place in the toolkit of synthetic and medicinal chemists. Ongoing studies may reveal additional applications in areas like materials science or agrochemicals, further broadening its impact across scientific disciplines.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd